![molecular formula C18H21NO3S B4072195 N-(3,4-dimethoxyphenyl)-2-[(4-methylphenyl)thio]propanamide](/img/structure/B4072195.png)
N-(3,4-dimethoxyphenyl)-2-[(4-methylphenyl)thio]propanamide
Overview
Description
N-(3,4-dimethoxyphenyl)-2-[(4-methylphenyl)thio]propanamide, also known as DMPT, is a chemical compound with a molecular formula of C17H19NO2S. It is a synthetic derivative of the amino acid tryptophan and has been found to have various biological activities. DMPT has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The exact mechanism of action of N-(3,4-dimethoxyphenyl)-2-[(4-methylphenyl)thio]propanamide is not fully understood. However, it has been suggested that this compound may act by modulating the activity of certain enzymes and receptors in the body. It has also been found to increase the production of certain neurotransmitters such as dopamine and serotonin, which may contribute to its biological activities.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. In animal studies, this compound has been shown to increase the production of certain hormones such as growth hormone and insulin-like growth factor-1, which can lead to improved growth and feed efficiency. It has also been found to have anti-inflammatory and analgesic properties, which may make it useful in the treatment of pain and inflammation.
Advantages and Limitations for Lab Experiments
N-(3,4-dimethoxyphenyl)-2-[(4-methylphenyl)thio]propanamide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. It is also relatively inexpensive compared to other compounds with similar biological activities. However, there are also some limitations to its use. This compound has limited solubility in water, which can make it difficult to administer in certain experiments. It also has a relatively short half-life, which can make it difficult to study its long-term effects.
Future Directions
There are several future directions for research on N-(3,4-dimethoxyphenyl)-2-[(4-methylphenyl)thio]propanamide. In medicine, further studies are needed to investigate its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. In agriculture, more research is needed to determine the optimal dosages and application methods for its use as a growth enhancer. In environmental science, further studies are needed to determine its effectiveness as a biocide in different aquatic systems. Overall, this compound has shown great promise in various fields and further research is needed to fully understand its potential applications.
Scientific Research Applications
N-(3,4-dimethoxyphenyl)-2-[(4-methylphenyl)thio]propanamide has been extensively studied for its potential applications in various fields such as medicine, agriculture, and environmental science. In medicine, this compound has been found to have anti-inflammatory, analgesic, and anti-tumor properties. It has also been investigated for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.
In agriculture, this compound has been studied for its ability to enhance the growth and development of various crops such as rice, wheat, and corn. It has also been found to increase the production of certain hormones in animals, which can lead to improved growth and feed efficiency.
In environmental science, this compound has been investigated for its potential use as a biocide in aquatic systems. It has been found to be effective in controlling the growth of certain algae and bacteria, which can lead to improved water quality.
properties
IUPAC Name |
N-(3,4-dimethoxyphenyl)-2-(4-methylphenyl)sulfanylpropanamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO3S/c1-12-5-8-15(9-6-12)23-13(2)18(20)19-14-7-10-16(21-3)17(11-14)22-4/h5-11,13H,1-4H3,(H,19,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVPDJJBHRFWJQO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)SC(C)C(=O)NC2=CC(=C(C=C2)OC)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.